6-(Pyridin-3-yl)pyridazine-3-thiol
Overview
Description
“6-(Pyridin-3-yl)pyridazine-3-thiol” is a chemical compound with the molecular formula C9H7N3S . It is a heteroaromatic compound .
Molecular Structure Analysis
The molecular structure of “6-(Pyridin-3-yl)pyridazine-3-thiol” consists of a pyridazine ring attached to a pyridine ring via a carbon atom . The thiol group is attached to the pyridazine ring .Physical And Chemical Properties Analysis
“6-(Pyridin-3-yl)pyridazine-3-thiol” has a molecular weight of 189.24 g/mol . It has one hydrogen bond donor, three hydrogen bond acceptors, and one rotatable bond . Its exact mass and monoisotopic mass are 189.03606841 g/mol . It has a topological polar surface area of 69.4 Ų .Scientific Research Applications
Comprehensive Analysis of 6-(Pyridin-3-yl)pyridazine-3-thiol Applications
6-(Pyridin-3-yl)pyridazine-3-thiol is a chemical compound with the CAS number 1286711-23-6, known for its unique properties that make it valuable for various scientific research applications. Below is a detailed analysis of its applications across different fields of scientific research.
Molecular Synthesis: This compound is utilized in the synthesis of complex molecules. Its structure allows for the formation of stable heterocyclic compounds, which are often used as intermediates in the synthesis of pharmaceuticals and agrochemicals .
Drug Discovery: In pharmaceutical research, 6-(Pyridin-3-yl)pyridazine-3-thiol serves as a building block for the development of new drugs. Its pyridazine ring is a key feature in molecular recognition and can be used to create compounds with potential therapeutic effects .
Material Science: The compound’s unique reactive thiol group makes it a candidate for creating new materials, especially polymers that require a stable yet reactive component to form cross-links or to enhance conductivity .
Photocatalytic Applications: Recent studies have shown that derivatives of pyridazine, like 6-(Pyridin-3-yl)pyridazine-3-thiol, can be used in photocatalytic processes, particularly in the production of hydrogen, which is a clean energy source .
Electrochemistry: In electrochemistry, this compound can contribute to the development of new electroactive materials. Its ability to donate and accept electrons makes it suitable for use in sensors and other electronic devices.
Chemical Biology: 6-(Pyridin-3-yl)pyridazine-3-thiol has applications in chemical biology, where it can be used to study protein-ligand interactions or as a probe in biochemical assays due to its ability to bind to various biomolecules .
Analytical Chemistry: The compound’s structure allows for its use in analytical chemistry as a reagent or a standard for calibrating instruments. It can be used in techniques such as NMR, HPLC, LC-MS, and UPLC to analyze the composition of complex mixtures .
Catalysis: Due to its reactive nature, 6-(Pyridin-3-yl)pyridazine-3-thiol can act as a catalyst in various chemical reactions, speeding up processes and increasing yield without being consumed in the reaction .
properties
IUPAC Name |
3-pyridin-3-yl-1H-pyridazine-6-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3S/c13-9-4-3-8(11-12-9)7-2-1-5-10-6-7/h1-6H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEBVMRVFYUYGJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NNC(=S)C=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Pyridin-3-yl)pyridazine-3-thiol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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